Cas no 126953-08-0 (1,3-Propanediol,2-methoxy-, monoacetate, (S)- (9CI))
126953-08-0 structure
Product Name:1,3-Propanediol,2-methoxy-, monoacetate, (S)- (9CI)
CAS No:126953-08-0
MF:C6H12O4
MW:148.157082557678
CID:103291
Update Time:2024-01-24
1,3-Propanediol,2-methoxy-, monoacetate, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,3-Propanediol,2-methoxy-, monoacetate, (S)- (9CI)
- (S)-(+)-1-O-ACETYL-2-O-METHYLGLYCEROL
- 1,3-Propanediol, 2-methoxy-, monoacetate, (S)- (9CI)
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- Inchi: 1S/C6H12O4/c1-5(8)10-4-6(3-7)9-2/h6-7H,3-4H2,1-2H3/t6-/m0/s1
- InChI Key: HRNRNKPTWVUKBB-LURJTMIESA-N
- SMILES: C(OC(=O)C)[C@@H](OC)CO
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Solubility: Not determined
1,3-Propanediol,2-methoxy-, monoacetate, (S)- (9CI) Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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